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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B3151290

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Acid Yellow 199, a significant monoazo dye. The information is curated for
researchers, scientists, and professionals in drug development who may utilize this compound
in their work.

Chemical Identity and Properties

Acid Yellow 199, identified by the CAS Registry Number 70865-20-2, is a bright orange, water-
soluble powder.[1][2][3] It belongs to the single azo class of dyes.[2][3] The compound exists as
a sodium salt in its common commercial form.

A summary of the key quantitative data for Acid Yellow 199 is presented in the table below for
easy reference and comparison.
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Property Value Notes
Molecular Formula C19H15NaNaOseS Sodium Salt
C19H16N406S Free Acid Form

Molecular Weight 450.40 g/mol Sodium Salt
428.42 g/mol Free Acid Form

CAS Registry Number 70865-20-2

Appearance Bright orange powder

Solubility in Water 900 mg/L at 20°C

LogP -0.9 at 20°C

Polar Surface Area 168.38 A2

Synthesis of Acid Yellow 199

The manufacturing process for Acid Yellow 199 involves a two-step synthesis pathway
common for azo dyes: diazotization followed by an azo coupling reaction.

» Diazotization: The synthesis begins with the diazotization of the aromatic amine, 4-(4-
Aminophenylamino)-3-nitrobenzenesulfonic acid. This reaction is typically carried out in an
acidic medium with a source of nitrous acid, such as sodium nitrite, at low temperatures to
form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with m-Cresol. This electrophilic
aromatic substitution reaction forms the characteristic azo linkage (-N=N-) that defines this
class of dyes and is responsible for its color.

The following diagram illustrates the synthesis pathway of Acid Yellow 199.
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Synthesis Steps
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Caption: Synthesis pathway of Acid Yellow 199.

Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of Acid Yellow 199, including
specific quantities of reagents, reaction times, temperatures, and purification methods, is not
readily available in the public domain. This is common for many industrial dyes, as the specific
manufacturing processes are often considered proprietary information by the manufacturers.
General procedures for diazotization of aromatic amines and subsequent azo coupling
reactions are well-documented in organic chemistry literature.

Spectroscopic Data

Comprehensive and authenticated spectroscopic data (UV-Vis, IR, NMR) for Acid Yellow 199
are not widely available in peer-reviewed scientific literature or public chemical databases. The
characterization of such industrial compounds is often conducted internally by manufacturers
and may not be published.

Applications

Acid Yellow 199 is primarily used in the textile industry for the dyeing of nylon and wool fibers.
Its chemical structure and water solubility make it suitable for acid dyeing processes.
Additionally, as an azo dye, it can be decolorized through reduction reactions, a property that is
of interest in environmental science and bioremediation research.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b3151290?utm_src=pdf-body-img
https://www.benchchem.com/product/b3151290?utm_src=pdf-body
https://www.benchchem.com/product/b3151290?utm_src=pdf-body
https://www.benchchem.com/product/b3151290?utm_src=pdf-body
https://www.benchchem.com/product/b3151290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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